Cas no 1002958-45-3 (N-[1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-nitrobenzamide)

• Product Name: N-[1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-nitrobenzamide
• CAS No: 1002958-45-3
• MF: C₁₈H₁₈N₆O₄
• MW: 382.373322963715
• CID: 6061693
• PubChem ID: 86261857
• Update Time: 2025-05-30

N-[1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-nitrobenzamide
• Benzamide, N-[1-(5-ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-yl]-3-nitro-
• F2215-0714
• AKOS004954106
• N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3-nitrobenzamide
• 1002958-45-3
• N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-nitrobenzamide

• Inchi： 1S/C18H18N6O4/c1-4-14-11(3)19-18(21-17(14)26)23-15(8-10(2)22-23)20-16(25)12-6-5-7-13(9-12)24(27)28/h5-9H,4H2,1-3H3,(H,20,25)(H,19,21,26)
• InChI Key： CAHHYMRRFMMYIK-UHFFFAOYSA-N
• SMILES： C(NC1N(C2NC(=O)C(CC)=C(C)N=2)N=C(C)C=1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 382.13895308g/mol
• Monoisotopic Mass: 382.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 7.19±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-[1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-nitrobenzamide

N-[1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-nitrobenzamide: A Comprehensive Overview

N-[1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-nitrobenzamide, with the CAS number 1002958-45-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive study and development.

The molecular structure of N-[1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-nitrobenzamide is composed of a pyrazole ring fused with a pyrimidine moiety, along with a nitrobenzamide functional group. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The pyrazole and pyrimidine rings are known for their bioactive potential, often found in various pharmaceutical agents targeting different therapeutic areas.

Recent studies have highlighted the potential of N-[1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-nitrobenzamide as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N-[1-(5-ethyl-4-methyl-6-o xo - 1 , 6 - dihydropyrimidin - 2 - yl ) - 3 - methyl - 1 H - pyrazol - 5 - yl ]-3-nitrobenzamide has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating conditions such as rheumatoid arthritis and other autoimmune diseases.

The pharmacokinetic profile of N-[1-(5-Ethyl - 4-Methyl - 6-Oxo - 1 , 6 - Dihydro Pyrimidin - 2-Yl) - 3-Methyl - 1 H-Pyrazol - 5-Yl]-3-Nitrobenzamide has also been studied to understand its behavior in biological systems. Research indicates that the compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its development as an oral therapeutic agent. These properties enhance its potential for clinical applications, as they ensure that the drug can be effectively absorbed and distributed in the body.

Furthermore, safety assessments have been conducted to evaluate the toxicity and side effects associated with N-[1-(5-Ethyl - 4-Methyl - 6-Oxo - 1 , 6 - Dihydro Pyrimidin - 2-Yl) - 3-Methyl - 1 H-Pyrazol - 5-Yl]-3-Nitrobenzamide. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings are encouraging and support further clinical evaluation to determine its safety and efficacy in human subjects.

In conclusion, N-[1-(5-Ethyl - 4-Methyl - 6-Oxo - 1 , 6 - Dihydro Pyrimidin - 2-Yl) - 3-Methyl - 1 H-Pyrazol - 5-Yl]-3-Nitrobenzamide (CAS No. 1002958-45-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure, combined with its favorable pharmacokinetic properties and safety profile, positions it as a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and expand its therapeutic utility in various medical conditions.